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Compound of Interest

Compound Name: GS-2278

Cat. No.: B15569144 Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides crucial safety and logistical information for handling the potent LPAR1

antagonist, GS-2278. All personnel must review and understand this guidance before working

with this compound. The development of GS-2278 was discontinued due to observed central

nervous system (CNS) toxicity in preclinical studies.[1][2][3] Therefore, stringent safety

measures are imperative to prevent exposure.

Compound Data
While a comprehensive Material Safety Data Sheet (MSDS) for GS-2278 is not publicly

available, the following quantitative data has been compiled from available resources.

Property Value Source

Chemical Formula C22H16F5N9O3 MedKoo Biosciences[4]

Molecular Weight 549.41 g/mol MedchemExpress[5]

Appearance Solid (assumed)
General chemical compound

information

Storage

Store at -20°C for long term

(months to years) or 0-4°C for

short term (days to weeks).

Keep in a dry and dark place.

MedKoo Biosciences[4]
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Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE for the

quantity and procedure being performed.[6] The following table outlines the minimum required

PPE for handling GS-2278.

Operation Minimum Required PPE

Weighing and Aliquoting (Dry Powder)

- Full-face respirator with appropriate particulate

filters or a Powered Air-Purifying Respirator

(PAPR).- Chemical-resistant disposable gown or

lab coat with tight cuffs.- Double nitrile gloves.-

Safety goggles (if not using a full-face

respirator).

Solution Preparation and Handling
- Chemical fume hood.- Standard lab coat.-

Safety glasses with side shields.- Nitrile gloves.

Operational Plan: Safe Handling Protocol
1. Preparation:

Designated Area: All work with solid GS-2278 must be conducted in a designated area within

a certified chemical fume hood or a containment glove box.

Spill Kit: Ensure a spill kit appropriate for potent powder compounds is readily accessible.

Decontamination: Prepare a fresh decontamination solution (e.g., 10% bleach solution

followed by a water rinse, or as determined by laboratory-specific protocols).

2. Weighing and Aliquoting:

Perform these operations in a powder containment hood or a glove box to minimize

aerosolization.

Use anti-static weigh boats and tools.

Carefully transfer the desired amount of GS-2278.
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Close the primary container tightly and decontaminate its exterior before returning it to

storage.

3. Solution Preparation:

Prepare solutions within a chemical fume hood.

Add the solvent to the vessel containing the pre-weighed GS-2278 to avoid powder

dispersal.

Ensure the vessel is securely capped before mixing.

4. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with GS-2278.

PPE Removal: Remove PPE in the correct order to prevent cross-contamination. Dispose of

all disposable PPE as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
All waste generated from handling GS-2278 must be treated as hazardous waste.

1. Waste Segregation:

Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, pipette tips,

and disposable lab coats, in a dedicated, clearly labeled, and sealed hazardous waste

container.

Liquid Waste: Collect all solutions containing GS-2278 in a separate, sealed, and clearly

labeled hazardous waste container. Do not mix with other waste streams.[6]

Sharps: Any contaminated sharps (needles, scalpels) must be disposed of in a designated

sharps container for hazardous waste.
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2. Container Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name "GS-
2278," and the approximate concentration and quantity.

3. Final Disposal:

Arrange for the disposal of all hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a certified hazardous waste disposal vendor.

Visual Workflow for Safe Handling of GS-2278
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Caption: Workflow for the safe handling of GS-2278 from preparation to post-handling

procedures.

Visual Plan for GS-2278 Waste Disposal
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Caption: Step-by-step process for the proper segregation and disposal of GS-2278 waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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